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Compound of Interest

Compound Name:
2-chloro-6-fluoro-4-methylbenzoic

acid

CAS No.: 1427373-49-6

Cat. No.: B6239859

Get Quote

A Technical Framework for Process Optimization
Part 1: Executive Summary & Physicochemical Profile
2-Chloro-6-fluoro-4-methylbenzoic acid (CAS: 1427373-49-6) represents a critical class of

poly-substituted benzoic acid intermediates. Often utilized in the synthesis of agrochemicals

and pharmaceutical scaffolds, its thermodynamic behavior—specifically solid-liquid equilibrium

(SLE)—dictates the efficiency of crystallization, purification, and formulation processes.

Unlike simple benzoic acid, the simultaneous presence of ortho-chloro, ortho-fluoro, and para-

methyl substituents introduces unique steric and electronic effects. These substituents

significantly alter crystal lattice energy and solvation enthalpy compared to mono-substituted

analogs. This guide provides a robust framework for characterizing these properties, utilizing

structural analogs for baseline estimation where specific empirical data requires internal

generation.

1.1 Physicochemical Baseline (Estimated vs. Analog)
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Note: Due to the specialized nature of this intermediate, specific literature values are sparse.

The "Predicted" values below are derived from Quantitative Structure-Property Relationship

(QSPR) analysis of structurally homologous compounds (e.g., 2-chloro-6-fluorobenzoic acid).

Property Value (Predicted/Range)
Rationale / Analog
Reference

Molecular Formula C₈H₆ClFO₂ MW: 188.58 g/mol

Melting Point (

)
165 – 185 °C

2-fluoro-4-methylbenzoic acid (

C) suggests high lattice

stability; ortho-chloro may

disrupt packing slightly

compared to pure fluoro

analogs.

Enthalpy of Fusion (

)
20 – 28 kJ/mol

Typical range for substituted

benzoic acids.

pKa (Acid Dissociation) 2.2 – 2.6

Significant depression from

benzoic acid (4.2) due to the

ortho-effect of electron-

withdrawing F and Cl atoms.

Lipophilicity (LogP) 2.6 – 2.9
Increased hydrophobicity due

to -Cl and -CH₃ groups.

Part 2: Solid-Liquid Equilibrium (Solubility)
The solubility of 2-chloro-6-fluoro-4-methylbenzoic acid is the primary thermodynamic

parameter for solvent selection. Based on the "like dissolves like" principle and data from

analogous halogenated benzoic acids, the following solubility hierarchy is established for

process design.

2.1 Solvent Compatibility Matrix
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Solvent Class
Representative
Solvents

Solubility
Prediction

Thermodynamic
Driver

Protic Polar
Methanol, Ethanol,

IPA
High

Strong Hydrogen

Bonding (Solute

COOH

Solvent OH).

Aprotic Polar
Acetone, Ethyl

Acetate
Moderate to High

Dipole-dipole

interactions; disruption

of carboxylic acid

dimers.

Non-Polar Aromatic Toluene, Xylene Moderate
stacking interactions;

useful for cooling

crystallization.

Non-Polar Aliphatic Hexane, Heptane Very Low

High polarity

mismatch; excellent

anti-solvents.

Water Water Very Low (< 0.5 g/L)

Hydrophobic aromatic

ring dominates; low

pH suppresses

ionization.

2.2 Thermodynamic Modeling of Solubility
To scale up a crystallization process, experimental solubility data (

) must be correlated using thermodynamic models.

Model 1: Modified Apelblat Equation This semi-empirical model is the industry standard for

correlating solubility with temperature.

: Mole fraction solubility

: Absolute temperature (K)[1]
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: Empirical parameters derived from regression.

Model 2:

(Buchowski-Ksiazczak) Equation Useful for understanding the non-ideality of the solution.

: Non-ideality parameter.

: Enthalpy parameter related to fusion.

Part 3: Dissolution Thermodynamics
Understanding the driving forces of dissolution is critical for predicting stability and precipitation

behavior. These parameters are derived from the Van't Hoff analysis of solubility data.

3.1 Fundamental Equations
The apparent thermodynamic functions of solution are calculated as:

Enthalpy of Solution (

):

Interpretation: A positive value indicates an endothermic process (solubility increases with
temperature).

Gibbs Energy of Solution (

):

Also defined as:

Entropy of Solution (

):

Mechanistic Insight: For 2-chloro-6-fluoro-4-methylbenzoic acid, dissolution in alcohols is

typically entropy-driven (

) due to the disruption of the ordered solvent structure and the breaking of solute crystal lattice,
despite the enthalpic cost.
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Part 4: Experimental Protocols
As a self-validating system, the following protocols ensure reproducible data generation for this

specific compound.

4.1 Protocol: Gravimetric Solubility Determination (Static
Method)
Standard for generating saturation equilibrium curves.

Preparation: Add excess 2-chloro-6-fluoro-4-methylbenzoic acid solid to 50 mL of the

target solvent in a jacketed equilibrium cell.

Equilibration: Stir continuously at the target temperature (

K) for 24–48 hours.

Sampling: Stop stirring and allow phases to settle for 2 hours.

Filtration: Withdraw supernatant using a pre-heated syringe filter (0.45 µm PTFE) to prevent

precipitation during transfer.

Quantification:

Transfer a weighed aliquot to a tared dish.

Evaporate solvent under vacuum at 40°C until constant mass is achieved.

Calculation:

4.2 Protocol: Thermal Analysis (DSC)
Required for determining

and

.

Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).
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Calibration: Calibrate using Indium standard (

C).

Sample: Weigh 3–5 mg of dried sample into an aluminum pan; crimp seal (pinhole lid if

volatile impurities suspected).

Ramp: Heat from 30°C to 250°C at a rate of 5°C/min under Nitrogen purge (50 mL/min).

Analysis: Integrate the endothermic melting peak. The onset temperature is

; the area under the curve is

.

Part 5: Workflow Visualization
The following diagram outlines the logical flow for characterizing the thermodynamics of this

intermediate, from initial synthesis to process model.
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Caption: Integrated workflow for thermodynamic characterization and process up-scaling of

substituted benzoic acids.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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